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Compound of Interest

Compound Name: Peptide P60

Cat. No.: B11932136 Get Quote

For researchers, scientists, and drug development professionals working with Peptide P60, a

FOXP3 inhibitor, this guide provides immediate and essential safety protocols, operational

procedures, and disposal plans. Adherence to these guidelines is critical for ensuring

laboratory safety and maintaining the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
When handling Peptide P60, a comprehensive approach to personal protection is mandatory

to minimize exposure and ensure safety. The following PPE is required:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn at all times. For tasks

with a higher risk of splashing,

consider double-gloving.

Eye Protection Safety goggles

Goggles with side shields are

essential to protect against

splashes. A face shield should

be worn in addition to goggles

when handling larger

quantities or during procedures

with a high risk of

aerosolization.

Body Protection Laboratory coat

A full-length, buttoned

laboratory coat is required to

protect skin and clothing from

potential contamination.

Respiratory Protection Dust mask or respirator

When handling the lyophilized

powder, a dust mask is

necessary to prevent

inhalation. In poorly ventilated

areas or during procedures

that may generate aerosols, a

fitted respirator is

recommended.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of Peptide
P60.

Storage of Lyophilized Peptide:

Store lyophilized Peptide P60 in a tightly sealed container at -20°C or -80°C for long-term

storage.[1]
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The peptide is hygroscopic; therefore, allow the vial to equilibrate to room temperature in a

desiccator before opening to prevent moisture absorption.[2]

Reconstitution and Solution Storage:

Reconstitution: Reconstitute Peptide P60 using sterile, high-purity water or a recommended

buffer.[3][4] For a solution up to 2 mg/ml, distilled water can be used; otherwise, acetonitrile

is recommended.[3]

Solution Storage: Once reconstituted, it is recommended to aliquot the peptide solution into

single-use volumes to avoid repeated freeze-thaw cycles.[5] Store these aliquots at -20°C or

colder. Peptide solutions are generally stable for a limited time in solution.[5][6]

Experimental Protocol: In Vitro Treg Suppression
Assay
This protocol outlines a key experiment for assessing the inhibitory function of Peptide P60 on

regulatory T cells (Tregs).

Objective: To determine the ability of Peptide P60 to inhibit the suppressive function of Tregs

on effector T cell proliferation.

Materials:

Peptide P60

CD4+CD25+ regulatory T cells (Tregs)

CD4+CD25- responder T cells (Tresp)

Treg Suppression Inspector (or similar anti-CD3/CD28 beads)

Suppression medium (e.g., RPMI 1640 with 10% FBS)

96-well flat-bottom plate

Flow cytometer
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Procedure:

Cell Preparation:

Isolate human Tregs and Tresp cells from peripheral blood mononuclear cells (PBMCs).

Resuspend both cell types in suppression medium at a concentration of 5x10^5 cells/mL.

[6]

Assay Setup:

In a 96-well flat-bottom plate, co-culture a fixed number of Tresp cells with varying

numbers of Treg cells (e.g., Treg:Tresp ratios of 1:1, 1:2, 1:4, etc.).

To test the effect of Peptide P60, add the desired concentration of the peptide (e.g., 50

µM) to the co-cultures.[7] Include a vehicle control (the solvent used to dissolve the

peptide).

Add a polyclonal stimulus, such as Treg Suppression Inspector, to all wells to induce Tresp

cell proliferation.[6]

Bring the total volume in each well to 210 µL with suppression medium.[6]

Incubation:

Incubate the plate at 37°C in a humidified incubator with 5-7% CO2 for 5 days.[6]

Analysis:

Assess Tresp cell proliferation using a suitable method, such as flow cytometry analysis of

a proliferation dye (e.g., CFSE) or a colorimetric assay.

Inhibition of Tresp cell proliferation by Tregs will be observed in the control wells. The

addition of Peptide P60 is expected to reverse this suppression, leading to increased

Tresp cell proliferation.
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Proper disposal of Peptide P60 and associated waste is essential to prevent environmental

contamination and ensure compliance with safety regulations.[8]

Unused Peptide: Unused or expired Peptide P60 should be treated as chemical waste.[8]

Contaminated Materials: All materials that have come into contact with Peptide P60,

including pipette tips, tubes, and gloves, must be disposed of in designated hazardous waste

containers.

Liquid Waste: Liquid waste containing Peptide P60 should be collected in a clearly labeled,

sealed container and disposed of through the institution's hazardous waste management

program. Do not pour peptide solutions down the drain.[8]

Follow all local, state, and federal regulations for the disposal of chemical waste.[8]

Quantitative Data Summary
The following table summarizes the effects of Peptide P60 on various cell populations as

observed in a study involving co-culture with cytokine-induced killer (CIK) cells and cancer cell

lines.
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Cell Population Treatment Result Reference

Major CIK Cell

Populations (CD3+,

CD3+CD56+,

CD3+CD56-)

Peptide P60

No significant

quantitative changes

in the distribution of

major effector CIK

populations.

[9]

CD4+ and CD8+ T

Cells in CIK Culture
Peptide P60

No significant

changes in the

percentages of CD4+

and CD8+ cells.

[9]

CD4+CD25+FOXP3+

Regulatory T-cells in

CIK Culture

Peptide P60

No significant change

in the percentage of

regulatory T-cells.

[9]

Renal and Pancreatic

Cancer Cell Lines

(Co-cultured with CIK

cells)

Peptide P60

Significant decrease

in the viability of

cancer cells,

suggesting an

increase in CIK cell

cytotoxicity.

[9]

Visualizations
The following diagrams illustrate key logical and experimental workflows for working with

Peptide P60.
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Peptide P60 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Peptide P60.
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In Vitro Treg Suppression Assay Workflow
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Peptide P60 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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